Cas no 18913-35-4 (Methyl buta-2,3-dienoate)

• Product Name: Methyl buta-2,3-dienoate
• CAS No: 18913-35-4
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD17013415
• CID: 203222
• PubChem ID: 140448
• Update Time: 2025-09-26

Methyl buta-2,3-dienoate Chemical and Physical Properties

Names and Identifiers

• 2,3-Butadienoic acid,methyl ester
• methyl buta-2,3-dienoate
• Buta-2,3-dienoic acid, methyl ester
• METHYL 2 3-BUTADIENOATE
• 2,3-butadienoic acid, methyl ester
• methyl allenecarboxylate
• methyl 2,3-butadienoate
• buta-2,3-dienoic acid methyl ester
• InChI=1/C5H6O2/c1-3-4-5(6)7-2/h4H,1H2,2H
• methylbuta-2,3-dienoate
• 18913-35-4
• F20885
• Methyl buta-2,3-dienoate

• MDL： MFCD17013415
• Inchi： 1S/C5H6O2/c1-3-4-5(6)7-2/h4H,1H2,2H3
• InChI Key： CYKLAQPZTQQBJU-UHFFFAOYSA-N
• SMILES： O(C(C=C=C)=O)C

Computed Properties

• Exact Mass: 98.03678
• Monoisotopic Mass: 98.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.905
• Boiling Point: 111.3°Cat760mmHg
• Flash Point: 34.6°C
• Refractive Index: 1.407
• PSA: 26.3

Methyl buta-2,3-dienoate Security Information

• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： 26-36-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters